Cas no 37614-58-7 (3-(4-bromophenyl)prop-2-yn-1-ol)

• Product Name: 3-(4-bromophenyl)prop-2-yn-1-ol
• CAS No: 37614-58-7
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD01250510
• CID: 304462
• PubChem ID: 4048181
• Update Time: 2025-08-02

3-(4-bromophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(4-bromophenyl)-
• 3-(4-BROMO-PHENYL)-PROP-2-YN-1-OL
• 3-(4-Bromophenyl)prop-2-yn-1-ol
• 1-(4-Bromophenyl)prop-1-yne-3-ol
• 3-(4-bromophenyl)-2-propyn-1-ol
• 3-(4-bromophenyl)-2-propynol
• 3-(4-bromophenyl)-prop-2-yn-1-ol
• 3-(4-bromophenyl)propargyl alcohol
• AC1N2KJN
• CTK4H8500
• SureCN81530
• AKOS004117940
• SCHEMBL81530
• FT-0709576
• MFCD01250510
• 37614-58-7
• 3-(4-bromophenyl)-2-propyne-1-ol
• A50682
• EN300-330041
• 1-(4-bromophenyl)-1-propyne-3-ol
• CS-0131523
• SY283701
• XXVUZDYGEDBOHT-UHFFFAOYSA-N
• DTXSID00398757
• DB-069576
• 3-(4-bromophenyl)prop-2-yn-1-ol

• MDL： MFCD01250510
• Inchi： 1S/C9H7BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,7H2
• InChI Key： XXVUZDYGEDBOHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CCO)=CC=1

Computed Properties

• Exact Mass: 209.96800
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 304.2 °C at 760 mmHg
• Flash Point: 137.8 °C
• PSA: 20.23000
• LogP: 1.79290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-bromophenyl)prop-2-yn-1-ol

Recent Advances in the Study of 3-(4-bromophenyl)prop-2-yn-1-ol (CAS: 37614-58-7): A Key Intermediate in Medicinal Chemistry

The compound 3-(4-bromophenyl)prop-2-yn-1-ol (CAS: 37614-58-7) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications. The compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, making it a subject of intense research.

Recent studies have highlighted the role of 3-(4-bromophenyl)prop-2-yn-1-ol in the development of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinase targets involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

In addition to its anticancer potential, 3-(4-bromophenyl)prop-2-yn-1-ol has been explored for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of analogs derived from this compound, which showed promising activity against drug-resistant bacterial strains. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's antimicrobial efficacy, highlighting its potential as a scaffold for developing new antibiotics.

The synthetic accessibility of 3-(4-bromophenyl)prop-2-yn-1-ol has also been a focal point of recent research. A 2022 publication in Organic Letters described an efficient, one-pot synthesis method for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method offers significant advantages in terms of yield and scalability, making it suitable for industrial applications. The study also provided insights into the mechanistic aspects of the reaction, contributing to the broader understanding of alkyne chemistry.

Beyond its direct applications, 3-(4-bromophenyl)prop-2-yn-1-ol has been employed as a building block in the synthesis of complex natural products and bioactive molecules. A 2023 review in Chemical Reviews summarized the compound's utility in the total synthesis of several alkaloids and terpenoids, underscoring its importance in synthetic organic chemistry. The review also discussed recent advancements in stereoselective transformations involving this compound, which are critical for the development of enantiomerically pure drugs.

In conclusion, 3-(4-bromophenyl)prop-2-yn-1-ol (CAS: 37614-58-7) continues to be a valuable intermediate in medicinal chemistry, with diverse applications ranging from anticancer and antimicrobial drug development to the synthesis of complex natural products. The latest research underscores its potential as a versatile scaffold for drug discovery and highlights the need for further studies to explore its full therapeutic potential. Future directions may include the development of more efficient synthetic routes and the exploration of its interactions with novel biological targets.